Cas no 1975043-63-0 (3-methyl-3-2-methyl-4-(trifluoromethyl)phenylbutan-1-amine)

• Product Name: 3-methyl-3-2-methyl-4-(trifluoromethyl)phenylbutan-1-amine
• CAS No: 1975043-63-0
• MF: C₁₃H₁₈F₃N
• MW: 245.283934116364
• CID: 5934218
• PubChem ID: 102756371
• Update Time: 2025-08-04

3-methyl-3-2-methyl-4-(trifluoromethyl)phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-2-methyl-4-(trifluoromethyl)phenylbutan-1-amine
• EN300-1953507
• 1975043-63-0
• 3-methyl-3-[2-methyl-4-(trifluoromethyl)phenyl]butan-1-amine

• Inchi： 1S/C13H18F3N/c1-9-8-10(13(14,15)16)4-5-11(9)12(2,3)6-7-17/h4-5,8H,6-7,17H2,1-3H3
• InChI Key： PYUXXZFHMZOFGX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C(C)(C)CCN)(F)F

Computed Properties

• Exact Mass: 245.13913406g/mol
• Monoisotopic Mass: 245.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-methyl-3-2-methyl-4-(trifluoromethyl)phenylbutan-1-amine

3-Methyl-3-(2-Methyl-4-Trifluoromethylphenyl)Butan-1-Amine (CAS No. 1975043-63-0)

3-Methyl-3-(2-Methyl-4-Trifluoromethylphenyl)Butan-1-Amine, also known by its CAS number 1975043-63-0, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of amines, specifically secondary amines, and is characterized by its trifluoromethyl group and methyl substituents. The molecule consists of a butanamine backbone with a substituted phenyl ring, making it a valuable compound in various chemical and pharmaceutical industries.

The synthesis of 1975043-63-0 involves advanced organic chemistry techniques, including Friedel-Crafts alkylation and subsequent amine formation. The presence of the trifluoromethyl group on the phenyl ring imparts unique electronic properties, making this compound highly reactive in certain chemical environments. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most significant applications of 3-Methyl-3-(2-Methyl-4-Trifluoromethylphenyl)Butan-1-Amine is in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The compound's ability to form stable bonds with other molecules makes it an ideal candidate for medicinal chemistry applications.

In addition to its pharmaceutical uses, this compound has found applications in materials science. Its structure allows for the creation of polymers with enhanced thermal stability and mechanical properties. Recent advancements in polymer chemistry have utilized this compound to develop high-performance materials for use in aerospace and automotive industries.

The environmental impact of 1975043-63-0 has also been a topic of interest among researchers. Studies have shown that the compound exhibits low bioaccumulation potential, making it less hazardous to aquatic ecosystems compared to other similar compounds. However, further research is required to fully understand its long-term effects on the environment.

From a structural perspective, 1975043-63-0 features a butanamine backbone with two methyl groups attached to the third carbon atom. The phenyl ring is substituted with a methyl group at position 2 and a trifluoromethyl group at position 4, creating a highly symmetrical structure that contributes to its stability. This symmetry also plays a crucial role in its reactivity during chemical reactions.

Recent breakthroughs in computational chemistry have enabled researchers to predict the reactivity and stability of 1975043-63-0 with greater accuracy. Advanced molecular modeling techniques have provided insights into its electronic structure, which has facilitated the design of more efficient synthetic pathways.

In conclusion, 1975043-63-CAS No: 197504368, also known as N-[2-methylphenyl]butanamine derivative, is a versatile compound with significant potential across multiple industries. Its unique structure, reactivity, and applications make it an essential component in modern chemical research and development.